8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride is a chemical compound . It belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of similar compounds has been discussed in various studies . For instance, methylation of a compound with methyl iodide can give an isoquinolinium derivative, which can then be reduced with sodium borohydride .Molecular Structure Analysis
The molecular structure of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride is represented by the Inchi Code: 1S/C10H10FNO2.ClH/c11-9-2-1-7 (10 (13)14)6-3-4-12-5-8 (6)9;/h1-2,12H,3-5H2, (H,13,14);1H .Physical and Chemical Properties Analysis
The physical and chemical properties of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride include a molecular weight of 231.65 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Drug Development
- A study presented a procedure for synthesizing 8-fluoro-3,4-dihydroisoquinoline and explored its transformation into 1,8-disubstituted tetrahydroisoquinolines. This method could serve as a foundation for developing central nervous system drug candidates, highlighting the compound's relevance in medicinal chemistry (Hargitai et al., 2018).
Antibacterial and Antiviral Applications
- Research into derivatives of quinoline and isoquinoline compounds has demonstrated significant antibacterial and antiviral activities. Although the specific compound "8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid; hydrochloride" was not directly studied, related research indicates a strong potential for derivatives of similar structures in treating infectious diseases. For instance, various fluoroquinolone derivatives have been synthesized and evaluated for their antibacterial properties against a range of pathogens, showing promise as potent antimicrobial agents (Al-Hiari et al., 2007).
Molecular Imaging and Alzheimer's Disease
- Fluorine-18 labeled 2-fluoro-8-hydroxyquinoline, a related compound, has been explored for its utility in positron emission tomography (PET) imaging studies of Alzheimer's disease. This highlights the broader applicability of fluoroisoquinoline derivatives in neuroimaging and the investigation of neurodegenerative diseases (Liang et al., 2015).
Safety and Hazards
The safety information for 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The future directions for the study and application of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride and similar compounds could involve further exploration of their biological potential, structural-activity relationship (SAR), and mechanism of action . Additionally, the development of novel synthetic strategies for constructing the core scaffold could be a focus .
Properties
IUPAC Name |
8-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO2.ClH/c11-9-2-1-7(10(13)14)6-3-4-12-5-8(6)9;/h1-2,12H,3-5H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCADTPMZYMZVSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C(C=CC(=C21)C(=O)O)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.